![molecular formula C24H37N3O2 B5975356 1'-(3-methylphenyl)-3-[3-(4-morpholinyl)-3-oxopropyl]-1,4'-bipiperidine](/img/structure/B5975356.png)
1'-(3-methylphenyl)-3-[3-(4-morpholinyl)-3-oxopropyl]-1,4'-bipiperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1'-(3-methylphenyl)-3-[3-(4-morpholinyl)-3-oxopropyl]-1,4'-bipiperidine is a chemical compound that belongs to the class of piperidine derivatives. It has been studied extensively for its potential applications in the field of medicine and pharmacology.
Mechanism of Action
The exact mechanism of action of 1'-(3-methylphenyl)-3-[3-(4-morpholinyl)-3-oxopropyl]-1,4'-bipiperidine is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT2A receptor antagonist. It also has affinity for other receptors such as alpha-adrenergic and histamine H1 receptors.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to decrease dopamine release in the brain, which may contribute to its antipsychotic effects. It has also been shown to increase the levels of certain neurotransmitters such as norepinephrine and serotonin, which may contribute to its antidepressant effects. Additionally, it has been shown to have analgesic effects by blocking the transmission of pain signals in the spinal cord.
Advantages and Limitations for Lab Experiments
The advantages of using 1'-(3-methylphenyl)-3-[3-(4-morpholinyl)-3-oxopropyl]-1,4'-bipiperidine in lab experiments include its well-studied pharmacological properties, its ability to target specific receptors, and its potential applications in the treatment of various diseases. However, the limitations include its high cost, potential toxicity, and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for the study of 1'-(3-methylphenyl)-3-[3-(4-morpholinyl)-3-oxopropyl]-1,4'-bipiperidine. One direction is to further investigate its potential applications in the treatment of Parkinson's disease, Alzheimer's disease, and drug addiction. Another direction is to study its potential use in combination with other drugs for the treatment of various diseases. Additionally, further research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods.
Synthesis Methods
The synthesis of 1'-(3-methylphenyl)-3-[3-(4-morpholinyl)-3-oxopropyl]-1,4'-bipiperidine involves the reaction of 1,4'-bipiperidine-1'-carboxaldehyde with 3-(4-morpholinyl)-3-oxopropylamine in the presence of a catalyst. The reaction is carried out under controlled temperature and pressure conditions to obtain the final product.
Scientific Research Applications
1'-(3-methylphenyl)-3-[3-(4-morpholinyl)-3-oxopropyl]-1,4'-bipiperidine has been extensively studied for its potential applications in the treatment of various diseases. It has been shown to have antipsychotic, antidepressant, and analgesic properties. It has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and drug addiction.
properties
IUPAC Name |
3-[1-[1-(3-methylphenyl)piperidin-4-yl]piperidin-3-yl]-1-morpholin-4-ylpropan-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H37N3O2/c1-20-4-2-6-23(18-20)25-12-9-22(10-13-25)27-11-3-5-21(19-27)7-8-24(28)26-14-16-29-17-15-26/h2,4,6,18,21-22H,3,5,7-17,19H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WETQFOXHPHRTDX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2CCC(CC2)N3CCCC(C3)CCC(=O)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H37N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.